Cas no 2229438-21-3 (1-(3-cyclopropylpropyl)cyclopropan-1-ol)

• Product Name: 1-(3-cyclopropylpropyl)cyclopropan-1-ol
• CAS No: 2229438-21-3
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 6535626
• PubChem ID: 165755641
• Update Time: 2025-08-02

1-(3-cyclopropylpropyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclopropylpropyl)cyclopropan-1-ol
• EN300-1832943
• 2229438-21-3

• Inchi： 1S/C9H16O/c10-9(6-7-9)5-1-2-8-3-4-8/h8,10H,1-7H2
• InChI Key： QRRUJLLFGABQRD-UHFFFAOYSA-N
• SMILES： OC1(CCCC2CC2)CC1

Computed Properties

• Exact Mass: 140.120115130g/mol
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-cyclopropylpropyl)cyclopropan-1-ol

1-(3-Cyclopropylpropyl)cyclopropan-1-ol: A Comprehensive Overview

1-(3-Cyclopropylpropyl)cyclopropan-1-ol is a unique organic compound with the CAS number 2229438-21-3. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its intriguing structure and potential applications. The molecule consists of a cyclopropane ring attached to a cyclopropyl group via a propyl chain, making it a fascinating subject for both theoretical and experimental studies.

The cyclopropane core of this compound is known for its high ring strain, which contributes to its reactivity and makes it a valuable component in various chemical reactions. Recent studies have highlighted the role of cyclopropane derivatives in drug design, where their unique properties can be exploited to create novel pharmaceutical agents. For instance, researchers have found that the strained ring system can enhance the bioavailability of certain drugs by improving their solubility and permeability.

One of the most notable aspects of 1-(3-cyclopropylpropyl)cyclopropan-1-ol is its ability to participate in Diels-Alder reactions. This reactivity has been extensively studied, with recent findings suggesting that the compound can serve as an efficient diene in such reactions under mild conditions. This property opens up new avenues for its use in synthesizing complex organic molecules, which could have applications in the pharmaceutical and agrochemical industries.

In addition to its reactivity, the compound's cyclopropyl group has been shown to exhibit interesting electronic properties. Studies using computational chemistry techniques have revealed that the strained ring system can influence the electronic distribution of the molecule, making it a promising candidate for use in organic electronics. For example, researchers have explored its potential as a component in organic light-emitting diodes (OLEDs), where its unique electronic properties could enhance device performance.

The synthesis of 1-(3-cyclopropylpropyl)cyclopropan-1-ol has also been a topic of interest in recent years. Traditional methods involve multi-step processes that often require harsh reaction conditions. However, advancements in green chemistry have led to the development of more sustainable synthesis routes. For instance, researchers have successfully employed catalytic hydrogenation methods to produce the compound with higher yields and reduced environmental impact.

From an applications perspective, 1-(3-cyclopropylpropyl)cyclopropan-1-ol has shown promise in the field of polymer science. Its ability to form stable copolymers with other monomers has been leveraged to create materials with enhanced mechanical properties. Recent studies have demonstrated that incorporating this compound into polymer matrices can significantly improve their tensile strength and flexibility, making them suitable for use in high-performance applications such as aerospace and automotive industries.

In conclusion, 1-(3-cyclopropylpropyl)cyclopropan-1-ol is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, reactivity, and electronic properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in shaping the future of organic chemistry and materials science.